
Personal protective equipment for handling
Ethyl glycolate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733 Get Quote

Essential Safety and Handling Guide for Ethyl
Glycolate
This guide provides immediate, essential safety protocols and logistical information for handling

Ethyl glycolate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Summary
Ethyl glycolate is a combustible liquid that can cause significant irritation to the skin, eyes, and

respiratory system.[1][2][3] Adherence to strict safety protocols is mandatory to mitigate these

risks.
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Hazard Type Description GHS Classification

Physical Hazard Combustible Liquid.[2][4]
Flammable liquids, Category 4.

[2]

Health Hazard
Causes serious eye irritation.

[1][2][3]

Serious Eye Damage/Eye

Irritation, Category 2.[2][4]

Causes skin irritation.[1][2][3]
Skin Corrosion/Irritation,

Category 2.[2][4]

May cause respiratory

irritation.[1][2][3]

Specific target organ toxicity -

(single exposure), Category 3.

[2][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Ethyl glycolate to prevent

exposure.[4][5]
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Body Part Required PPE
Specifications & Best

Practices

Eyes/Face Safety Goggles / Face Shield

Wear chemical safety goggles

that meet European Standard

EN166 or OSHA regulations in

29 CFR 1910.133.[4] A face

shield may be required for

splash hazards.

Skin/Hands Chemical-Resistant Gloves

Handle with impervious gloves.

[6] Dispose of contaminated

gloves after use according to

good laboratory practices.[7]

Wash and dry hands

thoroughly after handling.

Body Protective Clothing / Lab Coat

Wear appropriate protective

clothing and a laboratory coat

to prevent skin exposure.[2][4]

Ensure clothing covers as

much skin as possible.

Respiratory None (with proper ventilation)

Under normal use with

adequate engineering controls

(e.g., a fume hood), respiratory

protection is not required.[2][4]

If ventilation is insufficient, use

a NIOSH-approved respirator.

[5]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step procedural guide for the safe handling and disposal of

Ethyl glycolate.

Step 1: Preparation and Engineering Controls
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Verify Ventilation: Always handle Ethyl glycolate in a well-ventilated area. A properly

operating chemical fume hood is strongly recommended.[6][7]

Safety Equipment Check: Before starting work, ensure that a safety shower and an eyewash

station are readily accessible and in good working order.[4]

Review SDS: Thoroughly read the Safety Data Sheet (SDS) for Ethyl glycolate before use.

[7]

Remove Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks,

and other sources of ignition as it is a combustible liquid.[2][4]

Step 2: Safe Handling Protocol
Don PPE: Put on all required PPE as specified in the table above.

Avoid Contact: Prevent direct contact with skin and eyes.[2][7] Do not breathe in vapors,

mists, or sprays.[2][4]

Container Management: Keep the container tightly closed when not in use to minimize vapor

release.[2][7]

Storage: Store the container in a dry, cool, and well-ventilated place.[2][4] Keep it away from

incompatible materials such as strong oxidizing agents and strong bases.[4]

Step 3: Emergency Procedures
Immediate and appropriate responses to exposure or spills are critical.

First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, making sure to

rinse under the eyelids. Remove contact lenses

if present and easy to do. Seek immediate

medical attention.[2][4]

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[2][4]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If the person is not

breathing, provide artificial respiration. If you

feel unwell, call a poison center or doctor.[2][4]

Ingestion

Do NOT induce vomiting.[1] Clean the mouth

with water and seek immediate medical

attention. Never give anything by mouth to an

unconscious person.[1]

Spill Response Plan

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the spill area is well-ventilated.

Contain Spill: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to soak up the spill.[2][8]

Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed,

and labeled container for hazardous waste disposal.[2][7]

Decontaminate: Wash the spill site after the material has been completely picked up.

Prevent Entry into Drains: Do not allow the chemical or cleanup materials to enter drains or

waterways.[2][7]
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Step 4: Disposal Plan
Waste containing Ethyl glycolate is classified as hazardous waste and must be disposed of

accordingly.[2]

Waste Collection: Collect all Ethyl glycolate waste, including contaminated absorbent

materials, in a designated, closed container.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "Ethyl Glycolate."

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[2]

[4] This must be done in accordance with all local, state, and federal regulations. Never pour

Ethyl glycolate down the drain.[9]

Workflow for Handling Ethyl Glycolate
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Workflow for Safe Handling of Ethyl Glycolate

1. Preparation

2. Handling & Storage

3. Emergency Response

4. Disposal

Review SDS

Check Engineering Controls
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Caption: Logical workflow for the safe handling of Ethyl glycolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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